Cas no 898418-72-9 (2-(furan-2-yl)-5-(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-(furan-2-yl)-5-(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898418-72-9
• MF: C₂₃H₂₁N₅O₂S₂
• MW: 463.57514166832
• CID: 5762937
• PubChem ID: 18574996
• Update Time: 2025-05-19

2-(furan-2-yl)-5-(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• F2575-0745
• 898418-72-9
• 2-(furan-2-yl)-5-[(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 2-(furan-2-yl)-5-((4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-(furan-2-yl)-5-[(4-phenylpiperazin-1-yl)-thiophen-2-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS005010204
• 2-(furan-2-yl)-5-(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C23H21N5O2S2/c29-22-20(32-23-24-21(25-28(22)23)17-8-4-14-30-17)19(18-9-5-15-31-18)27-12-10-26(11-13-27)16-6-2-1-3-7-16/h1-9,14-15,19,29H,10-13H2
• InChI Key： IWLNXIXJEMSCRZ-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3=CC=CO3)=NN2C(=C1C(C1=CC=CS1)N1CCN(C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 463.11366728g/mol
• Monoisotopic Mass: 463.11366728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 127Ų

Additional information on 2-(furan-2-yl)-5-(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Chemical Compound CAS No. 898418-72-9: 2-(furan-2-yl)-5-(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

The compound with CAS No. 898418-72-9, named 2-(furan-2-yl)-5-(4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol, is a highly specialized organic molecule with a complex structure and potential applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The molecular structure of CAS No. 8984187 is characterized by the presence of multiple heterocyclic rings, including a furan ring, a thiophene ring, and a triazolo-thiazole system. These structural elements contribute to the molecule's stability and bioavailability. The presence of a piperazine moiety further enhances its pharmacokinetic properties, making it an attractive candidate for drug development.

Recent research has focused on the biological activity of this compound. Studies conducted in vitro have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways. Additionally, preclinical trials have shown that CAS No. 8984187 exhibits selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. These findings have been published in reputable journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters*.

The synthesis of CAS No. 8984187 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of heterocyclic rings requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized the synthetic pathway to minimize by-products and improve scalability for potential large-scale production.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Studies have shown that CAS No. 8984187 interacts with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic interventions. This interaction suggests that the compound could be developed into a novel class of drugs for treating conditions such as chronic inflammation and neurodegenerative diseases.

Moreover, computational modeling studies have provided insights into the molecular interactions of CAS No. 8984187 with target proteins. These studies utilize advanced techniques such as molecular docking and dynamics simulations to predict binding affinities and optimize the molecule's pharmacophore properties. Such computational approaches have significantly accelerated the drug discovery process for this compound.

In terms of safety and toxicity profiles, preliminary studies indicate that CAS No. 8984187 exhibits low toxicity in animal models at therapeutic doses. However, further investigations are required to fully characterize its safety profile and establish its suitability for clinical trials.

The development of CAS No. 8984187 represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its unique structure, combined with promising biological activities, positions it as a valuable asset in the pipeline of novel therapeutic agents.